Cas no 35671-09-1 (6H-3,8a-Methanooxireno[d][1]benzoxepin-2-ol,3,7-dibromo-6-chlorooctahydro-6,8b,9,9-tetramethyl-,(1aR,2R,3S,4aS,6S,7S,8aR,8bS)-)
![6H-3,8a-Methanooxireno[d][1]benzoxepin-2-ol,3,7-dibromo-6-chlorooctahydro-6,8b,9,9-tetramethyl-,(1aR,2R,3S,4aS,6S,7S,8aR,8bS)- structure](https://ossimg.kuujia.com/scimg/36000/35671-09-1x500.png)
35671-09-1 structure
Product Name:6H-3,8a-Methanooxireno[d][1]benzoxepin-2-ol,3,7-dibromo-6-chlorooctahydro-6,8b,9,9-tetramethyl-,(1aR,2R,3S,4aS,6S,7S,8aR,8bS)-
CAS No:35671-09-1
MF:C15H21Br2ClO3
MW:444.586442708969
CID:321101
PubChem ID:182248
Update Time:2025-04-19
6H-3,8a-Methanooxireno[d][1]benzoxepin-2-ol,3,7-dibromo-6-chlorooctahydro-6,8b,9,9-tetramethyl-,(1aR,2R,3S,4aS,6S,7S,8aR,8bS)- Chemical and Physical Properties
Names and Identifiers
-
- 6H-3,8a-Methanooxireno[d][1]benzoxepin-2-ol,3,7-dibromo-6-chlorooctahydro-6,8b,9,9-tetramethyl-,(1aR,2R,3S,4aS,6S,7S,8aR,8bS)-
- Johnstonol
- 3,8-dibromo-4-chloro-4,12,13,13-tetramethyl-7,11-dioxatetracyclo[6.4.1.01,6.010,12]tridecan-9-ol
- DTXSID50957055
- 3,7-dibromo-6-chloro-6,8b,9,9-tetramethyloctahydro-4aH-3,8a-methanooxireno[d][1]benzoxepin-2-ol
- 6H-3,8a-Methanooxireno(d)(1)benzoxepin-2-ol, 3,7-dibromo-6-chlorooctahydro-6,8b,9,9-tetramethyl-, (1aR-(1aalpha,2alpha,3beta,4abeta,6beta,7alpha,8aalpha,8balpha))-
- 35671-09-1
-
- Inchi： 1S/C15H21Br2ClO3/c1-11(2)14-5-7(16)12(3,18)6-8(14)20-15(11,17)9(19)10-13(14,4)21-10/h7-10,19H,5-6H2,1-4H3
- InChI Key： GQTRVJJQEJXMFF-UHFFFAOYSA-N
- SMILES： BrC12C(C3C(C)(C4(CC(C(C)(CC4O1)Cl)Br)C2(C)C)O3)O
Computed Properties
- Exact Mass: 443.95255g/mol
- Monoisotopic Mass: 441.95460g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 531
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 8
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 42Ų
6H-3,8a-Methanooxireno[d][1]benzoxepin-2-ol,3,7-dibromo-6-chlorooctahydro-6,8b,9,9-tetramethyl-,(1aR,2R,3S,4aS,6S,7S,8aR,8bS)- Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
35671-09-1 (6H-3,8a-Methanooxireno[d][1]benzoxepin-2-ol,3,7-dibromo-6-chlorooctahydro-6,8b,9,9-tetramethyl-,(1aR,2R,3S,4aS,6S,7S,8aR,8bS)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
